Cas no 387358-43-2 (N-(4,6-Dimethylpyrimidin-2-yl)-N-ethylbenzene-1,4-diamine)

N-(4,6-Dimethylpyrimidin-2-yl)-N-ethylbenzene-1,4-diamine structure
387358-43-2 structure
Product Name:N-(4,6-Dimethylpyrimidin-2-yl)-N-ethylbenzene-1,4-diamine
CAS No:387358-43-2
MF:C14H18N4
MW:242.319522380829
MDL:MFCD00202979
CID:298736
PubChem ID:2761111
Update Time:2025-04-19

N-(4,6-Dimethylpyrimidin-2-yl)-N-ethylbenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediamine,N1-(4,6-dimethyl-2-pyrimidinyl)-N1-ethyl-
    • N-(4,6-DIMETHYLPYRIMIDIN-2-YL)-N-ETHYLBENZENE-1,4-DIAMINE
    • N-(4-Aminophenyl)-N-ethyl-4,6-dimethyl-2-pyrimidinamine
    • AC1MC47E
    • Ambpe3000099
    • CTK4I0402
    • HMS518A22
    • MolPort-000-159-663
    • Peakdale1_000022
    • SBB099608
    • AKOS015855024
    • N1-(4,6-Dimethylpyrimidin-2-yl)-N1-ethylbenzene-1,4-diamine
    • N~1~-(4,6-Dimethylpyrimidin-2-yl)-N~1~-ethylbenzene-1,4-diamine
    • CS-0332465
    • 387358-43-2
    • 4-N-(4,6-dimethylpyrimidin-2-yl)-4-N-ethylbenzene-1,4-diamine
    • DTXSID10375554
    • SB57895
    • MFCD00202979
    • FS-4972
    • N-(4,6-Dimethylpyrimidin-2-yl)-N-ethylbenzene-1,4-diamine
    • MDL: MFCD00202979
    • Inchi: 1S/C14H18N4/c1-4-18(13-7-5-12(15)6-8-13)14-16-10(2)9-11(3)17-14/h5-9H,4,15H2,1-3H3
    • InChI Key: HVCMPZYQDQNWBN-UHFFFAOYSA-N
    • SMILES: N(C1N=C(C)C=C(C)N=1)(C1C=CC(=CC=1)N)CC

Computed Properties

  • Exact Mass: 242.153146591g/mol
  • Monoisotopic Mass: 242.153146591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 55Ų

N-(4,6-Dimethylpyrimidin-2-yl)-N-ethylbenzene-1,4-diamine Pricemore >>

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